Cas no 1807034-08-7 (Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1807034-08-7
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4957190
• Update Time: 2025-05-22

Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)9-8(6-17)4-3-7(5-16)10(9)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： DROIRSSEUZLKFZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(CO)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate

Ethyl 3-Cyano-6-Hydroxymethyl-2-(Trifluoromethylthio)Benzoate: A Comprehensive Overview

Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate, with the CAS number 1807034-08-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and material science. This compound is characterized by its unique structural features, which include a cyano group, a hydroxymethyl group, and a trifluoromethylthio substituent attached to a benzoate backbone. These functional groups contribute to its versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in drug discovery and agrochemical development. Researchers have also explored the stereochemistry of this compound, revealing insights into its potential as a chiral building block in asymmetric synthesis.

One of the most promising applications of Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate lies in the field of pharmaceuticals. Its unique structure allows it to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the compound has been investigated as a potential lead for developing anticancer agents due to its ability to inhibit key enzymes involved in cancer cell proliferation. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a candidate for further preclinical testing.

In addition to its pharmaceutical applications, Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate has shown potential in the development of agrochemicals. Its ability to modulate plant hormone signaling pathways has led researchers to explore its use as a growth regulator or pest control agent. Field trials have indicated that this compound can enhance crop yield under stress conditions, such as drought or salinity, without adverse effects on plant health.

The electronic properties of Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate also make it an interesting candidate for applications in material science. Its conjugated system and electron-withdrawing groups enable it to function as an efficient electron transport material in organic electronics. Recent research has focused on incorporating this compound into organic photovoltaic devices, where it has shown promise in improving device efficiency by enhancing charge separation and transport.

From an environmental perspective, Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate has been studied for its biodegradability and ecological impact. Initial assessments suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This property is particularly important for its application in agrochemicals, where minimizing environmental footprint is a key consideration.

In conclusion, Ethyl 3-cyano-6-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS No: 1807034-08-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for addressing challenges in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.